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Abstract
This technical guide provides a comprehensive analysis of the spectral data for 4-dodecanone
(CAS No. 6137-26-4), a 12-carbon aliphatic ketone. Aimed at researchers, scientists, and

professionals in drug development, this document delves into the principles and interpretation

of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data

specific to this molecule. By elucidating the correlation between molecular structure and

spectral output, this guide serves as a practical reference for the identification, characterization,

and quality control of 4-dodecanone and related long-chain ketones.

Introduction to 4-Dodecanone
4-Dodecanone, also known as propyl octyl ketone, is an organic compound with the chemical

formula C₁₂H₂₄O.[1][2] It belongs to the ketone family, characterized by a carbonyl group (C=O)

positioned on the fourth carbon of a twelve-carbon chain. This structure imparts specific

chemical and physical properties, such as a characteristic oily aroma and solubility in organic

solvents.[3] In research and industry, 4-dodecanone can be utilized as a solvent, a chemical

intermediate in organic synthesis, and in the formulation of fragrances.[3] Accurate structural
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confirmation and purity assessment are paramount, for which spectroscopic methods are

indispensable.

Chemical Properties of 4-Dodecanone:

Property Value Source

Molecular Formula C₁₂H₂₄O PubChem[4]

Molecular Weight 184.32 g/mol PubChem[4]

CAS Number 6137-26-4 ChemSynthesis[5]

Density 0.830 g/mL ChemSynthesis[5]

Boiling Point 65 °C at 0.25 mmHg ChemSynthesis[5]

| IUPAC Name | Dodecan-4-one | PubChem[4] |

Below is a diagram illustrating the chemical structure of 4-dodecanone.

Caption: Chemical structure of 4-Dodecanone.

Principles of Spectroscopic Analysis for Ketones
The analytical techniques of NMR, IR, and MS provide distinct yet complementary information

about a molecule's structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR spectroscopy probes the magnetic

properties of atomic nuclei (typically ¹H and ¹³C). The chemical environment of each nucleus

dictates its resonance frequency (chemical shift), providing a detailed map of the carbon-

hydrogen framework. For ketones, protons on carbons adjacent to the carbonyl group (α-

protons) are characteristically deshielded, appearing at a downfield chemical shift.[6]

Similarly, the carbonyl carbon exhibits a highly deshielded signal in the ¹³C NMR spectrum,

typically appearing between 190-220 ppm.[6][7]

Infrared (IR) Spectroscopy: IR spectroscopy measures the vibrations of molecular bonds.

Specific functional groups absorb infrared radiation at characteristic frequencies. The most

prominent feature in the IR spectrum of a ketone is a strong, sharp absorption band
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corresponding to the C=O bond stretch, which typically appears in the range of 1700-1750

cm⁻¹. For saturated aliphatic ketones like 4-dodecanone, this peak is expected around 1715

cm⁻¹.[8][9]

Mass Spectrometry (MS): MS is a destructive technique that ionizes a molecule and

separates the resulting ions based on their mass-to-charge (m/z) ratio. It provides the

molecular weight of the compound and reveals structural information through the analysis of

fragmentation patterns. Ketones undergo characteristic fragmentation pathways, most

notably α-cleavage (cleavage of the bond adjacent to the carbonyl group) and the McLafferty

rearrangement.[7][9]

Experimental Protocols
To ensure the acquisition of high-quality, reproducible data, the following standardized

protocols are recommended.

3.1 NMR Spectroscopy Protocol

Sample Preparation: Dissolve approximately 10-20 mg of 4-dodecanone in ~0.7 mL of a

deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for

chemical shift referencing (0 ppm).

Instrument Setup: Place the sample in a high-field NMR spectrometer (e.g., 400 MHz or

higher).

Data Acquisition:

For ¹H NMR, acquire data using a standard pulse sequence. Key parameters include a

90° pulse angle, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds.

Typically, 16-64 scans are sufficient.

For ¹³C NMR, use a proton-decoupled pulse sequence to simplify the spectrum. A longer

relaxation delay (5-10 seconds) and a larger number of scans (1024 or more) are typically

required due to the lower natural abundance and sensitivity of the ¹³C nucleus.
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Data Processing: Apply a Fourier transform to the acquired Free Induction Decay (FID)

signal. Phase the resulting spectrum and perform baseline correction. Integrate the peaks in

the ¹H NMR spectrum to determine proton ratios.

3.2 IR Spectroscopy Protocol

Sample Preparation: As 4-dodecanone is a liquid at room temperature, the simplest method

is to acquire the spectrum of the neat liquid.

Method (Attenuated Total Reflectance - ATR):

Place a small drop of the neat liquid sample directly onto the ATR crystal (e.g., diamond or

zinc selenide).

Ensure the crystal is clean before and after the measurement using an appropriate solvent

(e.g., isopropanol).

Data Acquisition: Collect the spectrum, typically over a range of 4000 to 400 cm⁻¹. Co-add

multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

Data Processing: Perform a background subtraction using a spectrum of the empty, clean

ATR crystal.

3.3 Mass Spectrometry Protocol (Electron Ionization)

Sample Introduction: Introduce a dilute solution of 4-dodecanone in a volatile solvent (e.g.,

methanol or dichloromethane) into the mass spectrometer, typically via a Gas

Chromatography (GC-MS) system for separation and purification.

Ionization: Use a standard Electron Ionization (EI) source, typically operating at 70 eV.

Mass Analysis: Scan a mass range appropriate for the compound, for example, m/z 35 to

250.

Detection: Detect the ions using an electron multiplier or similar detector. The resulting data

is plotted as relative intensity versus m/z.
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Spectral Data Analysis of 4-Dodecanone
4.1 ¹H NMR Spectroscopy The ¹H NMR spectrum of 4-dodecanone is characterized by signals

corresponding to the chemically distinct protons in the molecule. The electronegativity of the

carbonyl oxygen deshields adjacent protons, shifting their signals downfield.

Structure and Proton Labeling: CH₃(a)-CH₂(b)-CH₂(c)-C(=O)-CH₂(d)-CH₂(e)-CH₂(f)-CH₂(g)-

CH₂(h)-CH₂(i)-CH₂(j)-CH₃(k)

Predicted ¹H NMR Data:

Proton Label
Chemical Shift
(δ, ppm)

Multiplicity Integration Rationale

d ~2.40 Triplet (t) 2H

α-protons to
the carbonyl
on the octyl
side,
deshielded.

c ~2.38 Triplet (t) 2H

α-protons to the

carbonyl on the

propyl side,

deshielded.

e ~1.55 Quintet 2H
β-protons on the

octyl side.

b ~1.53 Sextet 2H
β-protons on the

propyl side.

f, g, h, i, j ~1.28 Multiplet (broad) 10H

Methylene

protons of the

long alkyl chain,

overlapping

signals.

a ~0.91 Triplet (t) 3H

Terminal methyl

group of the

propyl chain.
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| k | ~0.88 | Triplet (t) | 3H | Terminal methyl group of the octyl chain. |

4.2 ¹³C NMR Spectroscopy The proton-decoupled ¹³C NMR spectrum shows a distinct signal

for each unique carbon atom. The most diagnostic signal is that of the carbonyl carbon.

Structure and Carbon Labeling: C(1)-C(2)-C(3)-C(4, =O)-C(5)-C(6)-C(7)-C(8)-C(9)-C(10)-

C(11)-C(12)

Predicted ¹³C NMR Data:

Carbon Label Chemical Shift (δ, ppm) Rationale

4 ~211
Carbonyl carbon, highly
deshielded.[6]

5 ~42.8 α-carbon on the octyl side.

3 ~42.5 α-carbon on the propyl side.

6 ~31.8 β-carbon on the octyl side.

2 ~29.5 β-carbon on the propyl side.

7, 8, 9, 10 ~29.2 - 29.4
Carbons in the middle of the

octyl chain.

11 ~22.6

Carbon adjacent to the

terminal methyl of the octyl

chain.

1 ~17.8
Terminal methyl of the propyl

chain.

| 12 | ~14.1 | Terminal methyl of the octyl chain. |

4.3 Infrared (IR) Spectroscopy The IR spectrum provides clear evidence for the presence of the

key functional groups.

Key IR Absorptions:
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Wavenumber
(cm⁻¹)

Intensity Vibration Functional Group

~1715 Strong, Sharp C=O Stretch Ketone Carbonyl

2855-2960 Strong C-H Stretch Alkyl CH₂, CH₃

~1465 Medium C-H Bend CH₂ Scissoring

| ~1375 | Medium | C-H Bend | CH₃ Symmetric Bend |

The most diagnostic peak is the intense C=O stretch around 1715 cm⁻¹, which is characteristic

of a saturated aliphatic ketone.[8][9] The NIST WebBook provides a reference gas-phase IR

spectrum for 4-dodecanone showing these characteristic features.[10]

4.4 Mass Spectrometry (MS) The EI mass spectrum of 4-dodecanone will show the molecular

ion peak (M⁺˙) and characteristic fragment ions resulting from α-cleavage and McLafferty

rearrangement.[7]

Molecular Ion (M⁺˙): The molecular ion peak is expected at m/z = 184, corresponding to the

molecular weight of C₁₂H₂₄O.[1]

α-Cleavage: This involves the cleavage of the C-C bond adjacent to the carbonyl group.

There are two possible α-cleavage pathways for 4-dodecanone, leading to resonance-

stabilized acylium ions.

Cleavage of the Propyl Group: Loss of a propyl radical (•C₃H₇) results in an acylium ion at

m/z = 141.

Cleavage of the Octyl Group: Loss of an octyl radical (•C₈H₁₇) results in an acylium ion at

m/z = 71. This is often a very prominent peak.

Caption: α-Cleavage fragmentation of 4-Dodecanone.

McLafferty Rearrangement: This rearrangement involves the transfer of a γ-hydrogen (a

hydrogen on the third carbon from the carbonyl group) to the carbonyl oxygen, followed by

cleavage of the α-β bond. This is possible from the longer octyl chain.
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Transfer of a γ-hydrogen from C-7 results in the loss of a neutral alkene (1-heptene,

C₇H₁₄, MW=98) and the formation of a charged enol fragment at m/z = 86.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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